Cas no 265125-12-0 (methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 265125-12-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD00099768
• CID: 3056539
• PubChem ID: 2745578
• Update Time: 2025-04-21

methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-thien-2-yl-1h-pyrazole-3-carboxylate
• methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
• AT-057/41812487
• VU0607306-1
• methyl 3-(2-thienyl)-1H-pyrazole-5-carboxylate
• methyl 5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
• methyl3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
• AT26582
• SR-01000152947
• ALBB-033891
• AKOS001689895
• MLS000679207
• EN300-232452
• HMS2601B10
• CHEMBL1511451
• STK741354
• 265125-12-0
• SR-01000152947-1
• MFCD00099768
• methyl 5-thiophen-2-yl-1H-pyrazole-3-carboxylate
• BBL022243
• SMR000297486
• WMQVLEDMXRRMMZ-UHFFFAOYSA-N
• QKA12512
• SB75132
• 1H-Pyrazole-3-carboxylic acid, 5-(2-thienyl)-, methyl ester
• F3250-0663
• AKOS000271205
• methyl 3-thien-2-yl-1H-pyrazole-5-carboxylate
• methyl 5-(2-thienyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD00099768
• Inchi： 1S/C9H8N2O2S/c1-13-9(12)7-5-6(10-11-7)8-3-2-4-14-8/h2-5H,1H3,(H,10,11)
• InChI Key： WMQVLEDMXRRMMZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 208.03064868Da
• Monoisotopic Mass: 208.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 425.9±35.0 °C at 760 mmHg
• Flash Point: 211.4±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives